Cas no 104505-72-8 (2H-1,4-Benzothiazin-3(4H)-one, 2-(phenylmethylene)-, (2E)-)

• Product Name: 2H-1,4-Benzothiazin-3(4H)-one, 2-(phenylmethylene)-, (2E)-
• CAS No: 104505-72-8
• MF: C₁₅H₁₁NOS
• MW: 253.318942308426
• CID: 1143409
• Update Time: 2024-07-27

2H-1,4-Benzothiazin-3(4H)-one, 2-(phenylmethylene)-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzothiazin-3(4H)-one, 2-(phenylmethylene)-, (2E)-

• Inchi： 1S/C15H11NOS/c17-15-14(10-11-6-2-1-3-7-11)18-13-9-5-4-8-12(13)16-15/h1-10H,(H,16,17)/b14-10+
• InChI Key： DOQUSBFMNDTPGT-GXDHUFHOSA-N
• SMILES： S1C2=CC=CC=C2NC(=O)/C/1=C\C1=CC=CC=C1

Computed Properties

• Exact Mass: 116.01092

Experimental Properties

• Density: 1.292±0.06 g/cm3(Predicted)
• Melting Point: 204-205 °C(Solv: acetonitrile (75-05-8))
• Boiling Point: 480.8±45.0 °C(Predicted)
• PSA: 74.6
• pka: 12.79±0.20(Predicted)